Cas no 104795-69-9 (Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester)

Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester structure
104795-69-9 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester
CAS No:104795-69-9
MF:C12H12O4S
MW:252.286282539368
CID:1146742
Update Time:2024-07-26

Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester
    • Inchi: 1S/C12H12O4S/c1-14-7-4-5-9-8(6-7)10(15-2)11(17-9)12(13)16-3/h4-6H,1-3H3
    • InChI Key: GUHKZPIIYLAPIC-UHFFFAOYSA-N
    • SMILES: C12=CC=C(OC)C=C1C(OC)=C(C(OC)=O)S2

Computed Properties

  • Exact Mass: 252.04566

Experimental Properties

  • Density: 1.268±0.06 g/cm3(Predicted)
  • Boiling Point: 388.0±37.0 °C(Predicted)
  • PSA: 44.76
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